Cas no 947586-41-6 (2-(1-Methylethyl)aminobutanoic acid methyl esterHydrochloride)

• Product Name: 2-(1-Methylethyl)aminobutanoic acid methyl esterHydrochloride
• CAS No: 947586-41-6
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 1984542
• PubChem ID: 73011081
• Update Time: 2025-10-28

2-(1-Methylethyl)aminobutanoic acid methyl esterHydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(isopropylamino)butanoate Hydrochloride (1:1)
• (R)-methyl 2-(isopropylamino)butanoate
• 947586-41-6
• 2-[(1-methylethyl)amino]butanoic acid methyl ester hydrochloride
• 2-[(1-Methylethyl)amino]butanoic acid methyl esterHydrochloride
• methyl 2-(propan-2-ylamino)butanoate;hydrochloride
• DB-302590
• 2-(1-Methylethyl)aminobutanoic acid methyl esterHydrochloride

• MDL： MFCD20668975
• Inchi： 1S/C8H17NO2.ClH/c1-5-7(8(10)11-4)9-6(2)3;/h6-7,9H,5H2,1-4H3;1H
• InChI Key： VYIAPEPJOLMLJK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CC)NC(C)C)=O

Computed Properties

• Exact Mass: 195.1026065Da
• Monoisotopic Mass: 195.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.12890